1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 1-(3-methoxypropyl)-4,6-dimethyl-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C12H17NO4/c1-8-7-9(2)13(5-4-6-17-3)11(14)10(8)12(15)16/h7H,4-6H2,1-3H3,(H,15,16)
• InChI Key: YFGSPIYTMNQEHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CCCOC)C(=O)O)C
• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol

Description

1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, also known as MDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MDP is a pyridine derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid is not fully understood, but it is believed to act as an antioxidant and anti-inflammatory agent. This compound has been shown to inhibit the production of reactive oxygen species (ROS) and to reduce the expression of pro-inflammatory cytokines. It has also been shown to activate the Nrf2/ARE pathway, which plays a key role in protecting cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types, including neuronal cells, macrophages, and endothelial cells. This compound has also been shown to improve mitochondrial function and to protect cells from apoptosis. In animal studies, this compound has been shown to improve cognitive function and to reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid in lab experiments is its low toxicity and high solubility in water. This compound is also relatively stable and can be stored for long periods without degradation. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. One direction is to investigate its potential as a therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a lead compound for developing new drugs with improved efficacy and fewer side effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research on this compound is needed to fully understand its potential applications and to develop new therapies for various diseases.

Synthesis Methods

1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid can be synthesized using various methods, including the Hantzsch reaction, the Biginelli reaction, and the Pechmann reaction. The Hantzsch reaction is the most commonly used method for synthesizing this compound. In this reaction, ethyl acetoacetate, acetaldehyde, and ammonium acetate are reacted in the presence of a catalyst such as zinc chloride. The reaction produces this compound as a white crystalline solid with a melting point of 154-156°C.

Scientific Research Applications

1-(3-Methoxypropyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory and antioxidant agent. It has also been investigated for its potential as a therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been used as a lead compound for developing new drugs with improved efficacy and fewer side effects. In material science, this compound has been used as a building block for the synthesis of various polymers and materials.